2,3,4,5-tetrachloro-6-{4-methyl-4H,5H,6H,7H-thieno[3,2-c]pyridine-5-carbonyl}pyridine

• IUPAC Name: (4-methyl-6,7-dihydro-4H-thieno[3,2-c]pyridin-5-yl)-(3,4,5,6-tetrachloropyridin-2-yl)methanone
• InChI: InChI=1S/C14H10Cl4N2OS/c1-6-7-3-5-22-8(7)2-4-20(6)14(21)12-10(16)9(15)11(17)13(18)19-12/h3,5-6H,2,4H2,1H3
• InChI Key: QVPLNKAPIZAZJY-UHFFFAOYSA-N
• Canonical SMILES: CC1C2=C(CCN1C(=O)C3=NC(=C(C(=C3Cl)Cl)Cl)Cl)SC=C2
• Molecular Formula: C14H10Cl4N2OS
• Molecular Weight: 396.1 g/mol

Description

The compound is a derivative of pyridine and thiophene. Pyridine is a basic heterocyclic organic compound with the chemical formula C5H5N. It is structurally related to benzene, with one methine group (=CH−) replaced by a nitrogen atom. Thiophene is a heterocyclic compound with the formula C4H4S. Consisting of a flat five-membered ring, it is aromatic as indicated by its extensive substitution reactions.

Synthesis Analysis

Thiophene derivatives can be synthesized through various methods. One common method is the Gewald reaction, a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester. Another method is the Paal–Knorr synthesis, which involves the condensation of 1,4-dicarbonyl compounds with phosphorus pentasulfide (P4S10) as a sulfurizing agent.

Future Directions

The future research directions for this compound would depend on its observed properties and potential applications. Given the wide range of activities observed for thiophene and pyridine derivatives, it could be of interest in fields like medicinal chemistry, materials science, and organic synthesis.